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Compound of Interest

Compound Name: 5-Ethoxy-4-methyloxazole

Cat. No.: B119874

Essential Safety and Handling Guide for 5-
Ethoxy-4-methyloxazole

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Ethoxy-4-methyloxazole (CAS No. 5006-20-2), a flammable and potentially toxic oxazole
derivative. Adherence to these protocols is essential for ensuring the safety of researchers,
scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Ethoxy-4-methyloxazole is a hazardous chemical requiring stringent safety measures. Its
primary hazards include flammability, acute toxicity if ingested, and irritation to the skin and
eyes.[1][2]

Summary of Hazards:
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Hazard Classification

GHS Hazard Statement

Signal Word

Flammable Liquid

H226: Flammable liquid and
vapor[2]

Warning

Acute Toxicity (Oral)

H301/H302: Toxic or Harmful if

Danger/Warning

swallowed[2]
Skin Irritation H315: Causes skin irritation[2] Warning
o H319: Causes serious eye ]
Eye Irritation Warning

irritation[2]

Mandatory Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment must be worn at all times when handling 5-Ethoxy-4-methyloxazole.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://prod-edam.honeywell.com/content/dam/honeywell-edam/sps/hppe/en-us/products/hand-protection/chemical-resistant-gloves/nitri-knit-series/documents/sps-hppe-North-Chemical-Resistance-Guide.pdf
https://prod-edam.honeywell.com/content/dam/honeywell-edam/sps/hppe/en-us/products/hand-protection/chemical-resistant-gloves/nitri-knit-series/documents/sps-hppe-North-Chemical-Resistance-Guide.pdf
https://prod-edam.honeywell.com/content/dam/honeywell-edam/sps/hppe/en-us/products/hand-protection/chemical-resistant-gloves/nitri-knit-series/documents/sps-hppe-North-Chemical-Resistance-Guide.pdf
https://prod-edam.honeywell.com/content/dam/honeywell-edam/sps/hppe/en-us/products/hand-protection/chemical-resistant-gloves/nitri-knit-series/documents/sps-hppe-North-Chemical-Resistance-Guide.pdf
https://www.benchchem.com/product/b119874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Nitrile or Neoprene gloves. For
extended contact or
immersion, Butyl rubber or
Viton™ gloves are
recommended. Always check
manufacturer's compatibility

charts.

Provides a barrier against skin
contact, which can cause
irritation. Nitrile and Neoprene
offer good resistance to a

range of organic solvents.[3][4]

Body Protection

Flame-retardant laboratory
coat. A chemical-resistant
apron is recommended for

dispensing larger volumes.

Protects skin and clothing from
splashes and provides a layer

of protection in case of fire.

Footwear

Closed-toe, chemical-resistant

shoes.

Prevents exposure from spills
and protects feet from falling

objects.

Respiratory

All handling should occur in a
certified chemical fume hood. If
a fume hood is not available or
for spill cleanup, a respirator
with an organic vapor cartridge

is required.

The compound is volatile, and
inhalation of vapors can be
harmful and cause respiratory

irritation.[1]

Operational Plan: Step-by-Step Handling Protocol

Safe handling requires a controlled environment and methodical procedures to minimize

exposure and fire risk.

Experimental Workflow:
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Caption: Workflow for handling 5-Ethoxy-4-methyloxazole.
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Methodology:
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for 5-Ethoxy-4-methyloxazole before
beginning work.

o Don all required PPE as specified in the table above.
o Ensure the chemical fume hood is operational with a verified face velocity.

o Confirm the location of the nearest safety shower, eyewash station, fire extinguisher (ABC
type is suitable), and chemical spill kit.

e Handling:

o Transport the chemical in a sealed, clearly labeled container within a secondary,
shatterproof container.

o Conduct all manipulations, including weighing and dispensing, inside a chemical fume
hood to minimize vapor inhalation.

o Keep the container tightly closed when not in use.
o Avoid contact with strong oxidizing agents.

o Keep away from all ignition sources, including open flames, hot surfaces, and sparks. Use
non-sparking tools for transfers.

e Storage:
o Store in a cool, dry, well-ventilated area designated for flammable liquids.
o The storage location should be a UL-approved flammable storage cabinet.

o Ensure the container is tightly sealed and stored upright.

Emergency and Disposal Plan

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b119874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Immediate and appropriate action is crucial in the event of a spill or exposure. Proper disposal
is mandatory to ensure environmental and personnel safety.

Emergency Protocols

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill Response

The appropriate response depends on the size of the spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

